![molecular formula C15H15NO2 B3022952 4-{[(4-Methylphenyl)amino]methyl}benzoic acid CAS No. 901889-84-7](/img/structure/B3022952.png)
4-{[(4-Methylphenyl)amino]methyl}benzoic acid
Overview
Description
4-{[(4-Methylphenyl)amino]methyl}benzoic acid, commonly referred to as 4-MAM, is a synthetic drug of the phenethylamine class. It is an analog of amphetamine, and is structurally related to the natural neurotransmitter dopamine. It has been studied for its potential to have psychoactive effects, and has been used in laboratory experiments to study the effects of drugs on the human body.
Scientific Research Applications
Building Blocks for Drug Candidates
N-(3-Amino-4-methylphenyl)benzamide, a derivative of 4-{[(4-Methylphenyl)amino]methyl}benzoic acid, is a crucial building block for many drug candidates . It has a wide range of applications in medicinal chemistry .
Kinetics Study in Microflow System
The compound has been used in the study of intrinsic reaction kinetics parameters in a continuous flow microreactor system . This system was developed to synthesize N-(3-Amino-4-methylphenyl)benzamide and determine intrinsic reaction kinetics parameters .
Optimization of Reaction Conditions
The established kinetic model from the study mentioned above can calculate the selectivity and conversion of the acylation reaction, which are in good agreement with the experimental results . This model was used to optimize reaction conditions .
4. Synthesis of Antimicrobial and Cytotoxic Agents 4-Aminobenzoic acid derivatives, including 4-{[(4-Methylphenyl)amino]methyl}benzoic acid, have been used to convert folate precursor to antimicrobial and cytotoxic agents . These derivatives have exhibited various biological activities .
Antibacterial Activity
Some of the Schiff bases derived from 4-{[(4-Methylphenyl)amino]methyl}benzoic acid have shown antibacterial activity, including inhibition of methicillin-resistant Staphylococcus aureus .
Antifungal Properties
These Schiff bases also exhibited potent broad-spectrum antifungal properties .
Cytotoxicity for Cancer Cell Lines
Some of the Schiff bases also exhibited notable cytotoxicity for cancer HepG2 cell line .
Mechanism of Action
Target of Action
The primary target of 4-{[(4-Methylphenyl)amino]methyl}benzoic acid is β-catenin . β-catenin is a protein that plays a crucial role in cell adhesion and gene transcription. It is particularly important in the Wnt signaling pathway, which is involved in cell proliferation and differentiation .
Mode of Action
The compound interacts with β-catenin via direct affinity interaction within the C-terminal two-thirds (a.a. 301-670) of the Armadillo repeat region (a.a. 136–686) . This interaction induces β-catenin ubiquitination and proteasomal degradation .
Biochemical Pathways
The compound affects the Wnt signaling pathway by inducing the degradation of β-catenin . This action disrupts the pathway and can lead to changes in cell proliferation and differentiation .
Pharmacokinetics
Similar compounds like benzoic acid are known to be conjugated to glycine in the liver and excreted as hippuric acid . This suggests that the compound may have similar ADME (Absorption, Distribution, Metabolism, and Excretion) properties, which could impact its bioavailability.
properties
IUPAC Name |
4-[(4-methylanilino)methyl]benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO2/c1-11-2-8-14(9-3-11)16-10-12-4-6-13(7-5-12)15(17)18/h2-9,16H,10H2,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYDIBOXWAREKTQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NCC2=CC=C(C=C2)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70596162 | |
Record name | 4-[(4-Methylanilino)methyl]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70596162 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
901889-84-7 | |
Record name | 4-[(4-Methylanilino)methyl]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70596162 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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